Cas no 1805322-20-6 (3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine
• CAS No: 1805322-20-6
• MF: C₆H₄Br₂F₂N₂
• MW: 301.9141664505
• CID: 4811243
• Update Time: 2025-05-23

3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Br2F2N2/c7-2-1-3(8)12-5(4(2)11)6(9)10/h1,6H,11H2
• InChI Key： FIGBXKCPCHCWMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine

Research Briefing on 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine (CAS: 1805322-20-6): Recent Advances and Applications

3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine (CAS: 1805322-20-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its dibromo and difluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest for 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the incorporation of this pyridine derivative into inhibitor scaffolds has shown promising results in enhancing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with improved pharmacokinetic profiles compared to earlier analogs. The study also highlighted the compound's ability to modulate kinase signaling pathways, suggesting its potential for targeted cancer therapies.

In addition to its applications in kinase inhibition, 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine has been investigated for its antimicrobial properties. Researchers have synthesized novel analogs of this compound and evaluated their efficacy against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives displayed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens. The presence of the difluoromethyl group was found to enhance membrane permeability, contributing to the compound's antibacterial effects. These findings underscore the potential of this pyridine derivative as a lead structure for developing new antimicrobial agents.

The synthetic versatility of 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating further exploration of its biological activities. For instance, a 2022 study in Organic Letters described a novel one-pot synthesis route that improved yield and reduced reaction times, making the compound more accessible for large-scale applications. Such innovations are critical for accelerating the development of new drugs and reducing production costs.

Looking ahead, the potential of 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine extends beyond its current applications. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Preliminary data suggest that its unique chemical properties may enable the design of novel modulators for challenging targets, such as G-protein-coupled receptors (GPCRs) and ion channels. As the field of chemical biology continues to evolve, this compound is likely to remain a valuable tool for drug discovery and development.

In conclusion, 3-Amino-4,6-dibromo-2-(difluoromethyl)pyridine (CAS: 1805322-20-6) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, antimicrobial therapy, and beyond. Recent studies have highlighted its synthetic accessibility, biological efficacy, and potential for further optimization. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing the frontiers of pharmaceutical science.